Cas no 663941-72-8 (4-Bromo-1-(2-chloroethyl)-1H-pyrazole)

• Product Name: 4-Bromo-1-(2-chloroethyl)-1H-pyrazole
• CAS No: 663941-72-8
• MF: C₅H₆BrClN₂
• MW: 209.471539020538
• CID: 396369
• PubChem ID: 51892074
• Update Time: 2025-10-23

4-Bromo-1-(2-chloroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-bromo-1-(2-chloroethyl)-
• 4-Bromo-1-(2-chloroethyl)-1H-pyrazole
• 4-bromo-1-(2-chloroethyl)pyrazole
• DTXSID80680208
• AT28196
• FT-0732928
• 1H-Pyrazole,4-bromo-1-(2-chloroethyl)-
• NOFUQFJPUMIBER-UHFFFAOYSA-N
• CS-0259768
• EN300-74179
• 663941-72-8
• AKOS010265919
• SCHEMBL552938
• MFCD12823043
• DA-21421

• Inchi： 1S/C5H6BrClN2/c6-5-3-8-9(4-5)2-1-7/h3-4H,1-2H2
• InChI Key： NOFUQFJPUMIBER-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CCCl

Computed Properties

• Exact Mass: 207.94038
• Monoisotopic Mass: 207.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-Bromo-1-(2-chloroethyl)-1H-pyrazole

Recent Advances in the Study of 4-Bromo-1-(2-chloroethyl)-1H-pyrazole (CAS: 663941-72-8)

The compound 4-Bromo-1-(2-chloroethyl)-1H-pyrazole (CAS: 663941-72-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its bromo and chloroethyl substituents, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in oncology and neurology.

One of the most notable advancements in the study of 4-Bromo-1-(2-chloroethyl)-1H-pyrazole is its role in the development of kinase inhibitors. Researchers have demonstrated that this compound can be efficiently modified to target specific kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of potent and selective inhibitors for the JAK-STAT signaling pathway, which is implicated in several hematologic malignancies.

In addition to its applications in oncology, 4-Bromo-1-(2-chloroethyl)-1H-pyrazole has shown promise in the development of neuroprotective agents. A recent preclinical study investigated its derivatives as potential modulators of glutamate receptors, which play a critical role in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study reported that certain derivatives exhibited significant neuroprotective effects in vitro, suggesting a potential avenue for further drug development.

The synthetic pathways for 4-Bromo-1-(2-chloroethyl)-1H-pyrazole have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. This advancement is particularly relevant for industrial-scale applications, where efficiency and environmental considerations are paramount.

Despite these promising developments, challenges remain in the clinical translation of 4-Bromo-1-(2-chloroethyl)-1H-pyrazole-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future research. Nevertheless, the compound's versatility and the growing body of research supporting its applications underscore its potential as a key player in the next generation of pharmaceutical agents.

In conclusion, 4-Bromo-1-(2-chloroethyl)-1H-pyrazole (CAS: 663941-72-8) represents a valuable scaffold in medicinal chemistry, with recent studies highlighting its diverse applications and synthetic advancements. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs in drug discovery and development.